Methyl 4-((2-(methylsulfonyl)phenyl)carbamoyl)benzoate

• IUPAC Name: methyl 4-[(2-methylsulfonylphenyl)carbamoyl]benzoate
• InChI: InChI=1S/C16H15NO5S/c1-22-16(19)12-9-7-11(8-10-12)15(18)17-13-5-3-4-6-14(13)23(2,20)21/h3-10H,1-2H3,(H,17,18)
• InChI Key: XAQOVBDEOVTMAJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2S(=O)(=O)C
• Molecular Formula: C16H15NO5S
• Molecular Weight: 333.4 g/mol

Description

“Methyl 4-((2-(methylsulfonyl)phenyl)carbamoyl)benzoate” is a chemical compound. It is offered by Benchchem for CAS No. 920393-57-3.

Scientific Research Applications

• Synthetic Chemistry Applications Methyl 4-((2-(methylsulfonyl)phenyl)carbamoyl)benzoate is utilized in synthetic chemistry for various purposes. For instance, it is used as a synthetic equivalent of α-hydroxy and α-chloro benzyl carbanions, involving a two-step sequence including α-C-alkylation and displacement of the sulfinyl group under specific conditions (Volonterio, Bravo, & Zanda, 2002).

• Intermediate in Pharmaceutical Synthesis The compound has been identified as an important intermediate in the synthesis of pharmaceuticals. An example includes its role in the synthesis of Tianeptine, starting from 4-Amino-methylbenzene-2-sulfonic acid (Yang Jian-she, 2009).

• Organic Chemistry Reactions In organic chemistry, it participates in oxidative coupling reactions. One example is the reaction of methyl benzoate with pressurized artificial air over a soluble palladium catalyst to produce isomeric dimethyl bibenzoic acid esters (Iretskii, Sherman, White, Kenvin, & Schiraldi, 2000).

• Catalytic Applications It is also used in the development of novel, mild, and biological-based nano organocatalysts with urea moiety for various synthesis reactions, including condensation reactions under mild and solvent-free conditions (Zolfigol, Ayazi-Nasrabadi, & Baghery, 2015).

• Chemical Synthesis of Derivatives The chemical structure of this compound allows for its reaction to form various derivatives, which are studied for their potential applications and properties. This includes the synthesis of methyl 4-aryl-2-{[4-(carbamimidoylsulfamoyl)phenyl]amino}-4-oxobut-2-enoates and their isomeric forms (Gein et al., 2016).